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Compound of Interest

Compound Name: 2,6-Diisopropyl-4-nitroaniline

Cat. No.: B066186 Get Quote

Application Notes and Protocols: Synthesis of
2,6-diisopropyl-4-phenoxyaniline
Introduction
2,6-diisopropyl-4-phenoxyaniline is a key intermediate in the synthesis of various

agrochemicals and pharmaceuticals. Notably, it is a precursor for the production of the

insecticide and acaricide Diafenthiuron.[1] The synthesis of this aniline derivative from 2,6-
diisopropyl-4-nitroaniline involves the selective reduction of the nitro group. This document

provides detailed protocols for this transformation using two common and effective methods:

catalytic hydrogenation and chemical reduction with sodium dithionite. These methods are

widely applicable for the reduction of nitroarenes and are suitable for sterically hindered

substrates.[2][3]

Reaction Scheme
The overall chemical transformation is the reduction of the nitro group of 2,6-diisopropyl-4-
nitroaniline to an amine group, yielding 2,6-diisopropyl-4-phenoxyaniline.

Figure 1: Reaction Scheme
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[Reduction]

 

2,6-diisopropyl-4-nitroaniline

Reaction:
- Method A: Catalytic Hydrogenation

- Method B: Sodium Dithionite Reduction

Work-up:
- Filtration (Method A)

- Extraction (Method B)

Purification:
- Recrystallization or

- Column Chromatography

2,6-diisopropyl-4-phenoxyaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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